Cas no 2172572-56-2 (4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one)

• Product Name: 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one
• CAS No: 2172572-56-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5568019
• PubChem ID: 165595385
• Update Time: 2025-05-19

4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one
• 2172572-56-2
• EN300-1636189

• Inchi： 1S/C10H15N3O/c1-2-13-9(14)5-8(11)10(13)7-3-4-12-6-7/h3-4,6,8,10,12H,2,5,11H2,1H3
• InChI Key： VCZOZXGPNPUNCN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CNC=2)N1CC)N

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 62.1Ų

Additional information on 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one

Introduction to 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one (CAS No. 2172572-56-2)

4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2172572-56-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring a pyrrolidinone core substituted with an amino group, an ethyl side chain, and a pyrrole moiety, has garnered attention due to its structural complexity and potential biological activity. The precise arrangement of these functional groups imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one encompasses a rigid pyrrolidinone ring, which is a common motif in bioactive molecules known for its ability to stabilize pharmacophoric groups. The presence of an amino group at the 4-position enhances the compound's reactivity, allowing for further derivatization and modification. Additionally, the ethyl substituent at the 1-position contributes to the overall lipophilicity of the molecule, influencing its solubility and membrane permeability—critical factors in drug design.

The pyrrole moiety at the 5-position introduces nitrogen-rich heterocyclic chemistry, which is frequently associated with biological interactions. Pyrroles are integral components in various natural products and pharmaceuticals, exhibiting a broad spectrum of biological activities ranging from antimicrobial to anticancer properties. The integration of this pyrrole group into 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one suggests potential therapeutic applications, particularly in targeting enzymes or receptors that recognize nitrogen-containing heterocycles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets. Studies indicate that 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one may exhibit inhibitory activity against certain kinases and proteases, which are pivotal in various disease pathways. For instance, modifications to the pyrrolidinone core have been shown to modulate the binding kinetics of protein targets, offering a promising avenue for developing small-molecule inhibitors.

The synthesis of 4-amino-1-ethyl-5-(1H-pyrrol-3-yl)pyrrolidin-2-one involves multi-step organic transformations, including cyclization reactions to form the pyrrolidinone ring and subsequent functional group interconversions. The use of chiral auxiliaries or asymmetric catalysis could be employed to achieve enantiomerically pure forms, which are often required for optimal pharmacological activity. The development of efficient synthetic routes is crucial for scaling up production and facilitating further structural optimization.

In vitro studies have begun to explore the pharmacological profile of 4-amino-1-ethyl-5-(1H-pyrrol-3-y l)pyrrolidin -2-one. Preliminary data suggest that this compound exhibits moderate activity against certain cancer cell lines, possibly through mechanisms involving disruption of microtubule dynamics or inhibition of specific signaling pathways. Additionally, its interaction with bacterial enzymes has been investigated, revealing potential applications in antibiotic development. These findings underscore the compound's versatility as a lead structure for drug discovery.

The pharmacokinetic properties of 4-amino -1 -ethyl -5 -(1H -py rro l -3 -yl )py rro lid in -2-one are also under scrutiny. Metabolic stability studies indicate that the compound undergoes rapid degradation under physiological conditions, suggesting the need for protective groups or prodrug strategies to enhance bioavailability. Furthermore, investigations into its distribution and excretion profiles will provide critical insights into optimizing dosing regimens and minimizing side effects.

The role of 4-amino -1 -ethyl -5 -(1H -py rro l -3 -yl )py rro lid in -2-one in medicinal chemistry extends beyond its direct biological activity. As a versatile scaffold, it serves as a foundation for generating libraries of derivatives through combinatorial chemistry or structure-based drug design approaches. By systematically modifying substituents or altering core functionalities, researchers can explore new chemical spaces and uncover novel therapeutic entities with improved efficacy and selectivity.

Future research directions may focus on elucidating the mechanism of action of 4-amino -1 -ethyl -5 -(1H -py rro l -3 -yl )py rro lid in -2-one, particularly in contexts where it demonstrates significant promise. High-resolution structural studies using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could reveal detailed interactions between the compound and its biological targets. Such structural insights would accelerate the design process by providing clear guidelines for optimizing potency and minimizing off-target effects.

The integration of machine learning algorithms into drug discovery pipelines has revolutionized the way new compounds are identified and prioritized. Predictive models trained on large datasets can forecast binding affinities andADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties with remarkable accuracy. By leveraging these tools alongside traditional experimental approaches, 4-amino -1 -ethyl -5 -(1H-pyr ro l -3-y l )py rro lid in -2-on e could be rapidly refined into a lead candidate suitable for clinical development.

In conclusion, 4-amino -1 ethyl 5 -( 1 H-pyr rol 3 yl )py rro lid in 2-on e (CAS No. 2172572 56 2) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Ongoing studies aim to fully characterize its pharmacological profile while exploring synthetic strategies for efficient production. As our understanding of molecular interactions continues to evolve, this compound stands as a testament to the innovative approaches shaping modern drug discovery efforts.